3-fluorobutan-1-ol
Description
3-Fluorobutan-1-ol is a chemical compound with the molecular formula C4H9FO . It is also known by other names such as 1-Butanol, 3-fluoro-, 3-Fluor-1-butanol, and 3-Fluoro-1-butanol . The average mass of this compound is 92.112 Da and its monoisotopic mass is 92.063744 Da .
Synthesis Analysis
The synthesis of 3-fluorobutan-1-ol involves enzymatic methods . Enzymes such as cytochrome P450, aldolases, fluoroacetyl coenzyme A thioesterases, lipases, transaminases, reductive aminases, purine nucleoside phosphorylases, polyketide synthases, fluoroacetate dehalogenases, tyrosine phenol-lyases, glycosidases, fluorinases, and multienzyme systems are used . Among these, the direct formation of the C-F bond by fluorinase is considered the most effective and promising method .Molecular Structure Analysis
The molecular structure of 3-fluorobutan-1-ol can be analyzed using various techniques . The ChemSpider ID of this compound is 13608987 .Physical And Chemical Properties Analysis
3-Fluorobutan-1-ol is a liquid at room temperature . Its physical form, molecular weight, and other properties can be analyzed using various techniques .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-fluorobutan-1-ol can be achieved through the nucleophilic substitution reaction of 3-fluorobutyl chloride with sodium hydroxide in the presence of water.", "Starting Materials": [ "3-fluorobutyl chloride", "Sodium hydroxide", "Water" ], "Reaction": [ "Add 3-fluorobutyl chloride to a round-bottom flask", "Add sodium hydroxide and water to the flask", "Heat the mixture to reflux for several hours", "Cool the mixture and extract the product with diethyl ether", "Dry the organic layer with anhydrous sodium sulfate", "Remove the solvent under reduced pressure to obtain 3-fluorobutan-1-ol" ] } | |
CAS RN |
19808-95-8 |
Molecular Formula |
C4H9FO |
Molecular Weight |
92.1 |
Purity |
95 |
Origin of Product |
United States |
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